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Compound of Interest

Compound Name: H-Tyr-Ser-NH2 HCl

CAS No.: 128245-94-3

Cat. No.: B1148905

Get Quote

Introduction & Mechanistic Overview
H-Tyr-Ser-NH2 HCl (Tyrosyl-Serinamide hydrochloride, CAS: 128245-94-3) is a synthetic

dipeptide derivative. In cell culture models, it serves as a high-value pharmacological tool for

two primary applications: studying intestinal oligopeptide transport and evaluating cellular

antioxidant mechanisms.

While extensive literature characterizes the free acid form (H-Tyr-Ser-OH), the amidated

hydrochloride salt (H-Tyr-Ser-NH2 HCl) offers distinct experimental advantages. Causality:

Amidation at the C-terminus removes the negative charge at physiological pH, increasing the

peptide's lipophilicity and rendering it highly resistant to degradation by cellular

carboxypeptidases. This structural modification ensures a prolonged half-life during in vitro

assays.

Mechanistically, Tyrosine-Serine dipeptides are recognized by the proton-coupled oligopeptide

transporter 1 (hPEPT1), exhibiting high binding affinity ( Ki​≈0.14 mM) [1][1]. Furthermore, the

N-terminal Tyrosine residue acts as a potent electron/hydrogen donor, giving Tyr-containing

dipeptides exceptional radical scavenging capabilities [2][2].
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Physicochemical Properties & Reagent Preparation
Molecular Weight: ~289.7 g/mol (as HCl salt).

Solubility: Highly soluble in aqueous buffers due to the hydrochloride salt formulation.

Preparation & pH Causality: Dissolve the lyophilized powder directly into Hank's Balanced

Salt Solution (HBSS). Critical Insight: Because this is an HCl salt, dissolving high

concentrations (e.g., >5 mM) will inherently lower the pH of unbuffered solutions. You must

adjust the final working solution to the target pH (e.g., pH 6.0 for apical transport) using 0.1

M NaOH or a robust MES buffer. Failure to correct the pH will cause artifactual cytotoxicity

and rapidly degrade the cell monolayer.

Workflow 1: hPEPT1-Mediated Transport Assay
(Caco-2 Model)
The Caco-2 transwell assay is the gold standard for predicting intestinal permeability. Caco-2

cells spontaneously differentiate to form a polarized epithelial monolayer expressing brush-

border enzymes and transporters, including PEPT1 [3][3].

Causality for pH Gradient: PEPT1 is a proton-coupled symporter. To drive the active transport

of H-Tyr-Ser-NH2 HCl, an inward-directed proton gradient is mandatory. Therefore, the apical

chamber must be maintained at pH 6.0, while the basolateral chamber is kept at pH 7.4.

Step-by-Step Methodology
Cell Seeding: Seed Caco-2 cells at 1×105 cells/cm² on polycarbonate transwell inserts (0.4

µm pore size, 12-well format).

Differentiation: Culture for 21 days, replacing the culture medium (DMEM + 10% FBS) every

2-3 days to allow full polarization and tight junction formation.

Monolayer Validation (Self-Validating Step 1): Measure Transepithelial Electrical Resistance

(TEER) using a voltohmmeter. Proceed only if TEER > 300 Ω·cm². Lower values indicate

incomplete tight junctions.
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Equilibration: Wash monolayers twice with warm HBSS. Add MES-buffered HBSS (pH 6.0) to

the apical chamber and HEPES-buffered HBSS (pH 7.4) to the basolateral chamber.

Incubate for 30 min at 37°C.

Treatment Application: Replace the apical buffer with 0.5 mL of H-Tyr-Ser-NH2 HCl (0.1 mM

to 5.0 mM) dissolved in MES-HBSS (pH 6.0).

Paracellular Leakage Control (Self-Validating Step 2): Co-incubate the peptide with 100

µM Lucifer Yellow. If basolateral detection of Lucifer Yellow yields an apparent permeability

( Papp​) > 1×10−6 cm/s, the monolayer is compromised, and the transport data must be

discarded.

Kinetic Sampling: At 15, 30, 60, and 120 minutes, remove 100 µL from the basolateral

chamber and immediately replace it with 100 µL of fresh HEPES-HBSS (pH 7.4) to maintain

sink conditions.

Quantification: Analyze the basolateral samples via LC-MS/MS to calculate the Papp​

coefficient.
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(Transwell Inserts)

2. Culture 21 Days
(Differentiation)

3. Measure TEER
(> 300 Ω·cm²)

4. Wash & Equilibrate
(HBSS, pH 6.0 Apical)

5. Apply H-Tyr-Ser-NH2 HCl
(0.1 - 5.0 mM)

6. Sample Basolateral
(15-120 min)

7. LC-MS/MS Quantification
(Apparent Permeability)

Click to download full resolution via product page

Fig 1. Step-by-step logical workflow for the Caco-2 transwell permeability and transport assay.
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Fig 2. Mechanism of hPEPT1-mediated proton-coupled symport and intracellular fate of H-Tyr-

Ser-NH2.
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Workflow 2: Cellular Antioxidant Activity (CAA)
Assay
The CAA assay is superior to cell-free chemical assays (like ORAC or ABTS) because it

accounts for cellular uptake, metabolism, and membrane distribution. Tyr-containing dipeptides

demonstrate high radical scavenging capabilities due to the electron-donating ability of the

phenolic hydroxyl group [4][4].

Causality: The assay utilizes DCFH-DA, a cell-permeable probe cleaved by intracellular

esterases to form non-fluorescent DCFH. AAPH is then added to generate peroxyl radicals,

which oxidize DCFH to highly fluorescent DCF. If H-Tyr-Ser-NH2 HCl successfully penetrates

the cell, it will scavenge the radicals and inhibit DCF fluorescence.

Step-by-Step Methodology
Seeding: Seed HepG2 or fibroblast cells in a 96-well black plate with clear bottoms at 6×104

cells/well. Incubate for 24 h at 37°C.

Probe Loading: Wash cells with PBS. Add 25 µM DCFH-DA and H-Tyr-Ser-NH2 HCl (10 µM

- 500 µM) in treatment medium. Incubate for 1 h at 37°C.

Oxidative Stress Induction: Remove the medium, wash cells once with PBS, and add 600

µM AAPH (free radical initiator) dissolved in HBSS.

Kinetic Reading: Immediately place the plate in a fluorescence microplate reader. Read

fluorescence (Excitation: 485 nm, Emission: 538 nm) every 5 minutes for 1 hour at 37°C.

Data Analysis: Calculate the CAA unit based on the area under the curve (AUC) relative to a

Quercetin or Trolox standard curve.

Quantitative Data Summary
The following table summarizes the expected pharmacological parameters for Tyrosine-Serine

dipeptide derivatives based on foundational literature.
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Parameter
Experimental
Model

Expected Value Reference

hPEPT1 Affinity ( Ki​)
MDCK/hPEPT1

Competition Assay
~0.14 mM 1

Apparent Permeability

( Papp​)

Caco-2 Monolayer

(Apical to Basolateral)
>1.0×10−6 cm/s 3

Antioxidant Capacity

(TEAC)

ABTS Radical

Scavenging Assay
~4.8 µmol TE/µmol 2
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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